cis-11-eicosenoic acid
cis-11-eicosenoic acid
cis-Gondoic acid, also known as 11-eicosenoic acid or (11Z)-eicosenoate, belongs to the class of organic compounds known as long-chain fatty acids. These are fatty acids with an aliphatic tail that contains between 13 and 21 carbon atoms. cis-Gondoic acid is considered to be a practically insoluble (in water) and relatively neutral molecule. cis-Gondoic acid has been detected in multiple biofluids, such as saliva, blood, and urine. Within the cell, cis-gondoic acid is primarily located in the membrane (predicted from logP), cytoplasm and adiposome. cis-Gondoic acid is also a parent compound for other transformation products, including but not limited to, N-(11Z-icosenoyl)-sphingosine-1-phosphocholine, 1-palmitoyl-2-(11Z-eicosenoyl)-sn-glycero-3-phosphocholine, and N-gondoylethanolamine. Outside of the human body, cis-gondoic acid can be found in a number of food items such as pomegranate, rocket salad (ssp. ), fishes, and brassicas. This makes cis-gondoic acid a potential biomarker for the consumption of these food products.
Eicosenoic Acid is a monounsaturated long-chain fatty acid with a 20-carbon backbone and the sole double bond originating from the 5th, 6th, 7th, 9th, 11th 12th or 15th positions from the methyl end.
(11Z)-icos-11-enoic acid is an icosenoic acid having a cis- double bond at position 11. It has a role as a plant metabolite and a human metabolite. It is a conjugate acid of a gondoate.
Eicosenoic Acid is a monounsaturated long-chain fatty acid with a 20-carbon backbone and the sole double bond originating from the 5th, 6th, 7th, 9th, 11th 12th or 15th positions from the methyl end.
(11Z)-icos-11-enoic acid is an icosenoic acid having a cis- double bond at position 11. It has a role as a plant metabolite and a human metabolite. It is a conjugate acid of a gondoate.
Brand Name:
Vulcanchem
CAS No.:
5561-99-9
VCID:
VC0011716
InChI:
InChI=1S/C20H38O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20(21)22/h9-10H,2-8,11-19H2,1H3,(H,21,22)/b10-9-
SMILES:
CCCCCCCCC=CCCCCCCCCCC(=O)O
Molecular Formula:
C20H38O2
Molecular Weight:
310.5 g/mol
cis-11-eicosenoic acid
CAS No.: 5561-99-9
Main Products
VCID: VC0011716
Molecular Formula: C20H38O2
Molecular Weight: 310.5 g/mol
| CAS No. | 5561-99-9 |
|---|---|
| Product Name | cis-11-eicosenoic acid |
| Molecular Formula | C20H38O2 |
| Molecular Weight | 310.5 g/mol |
| IUPAC Name | (Z)-icos-11-enoic acid |
| Standard InChI | InChI=1S/C20H38O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20(21)22/h9-10H,2-8,11-19H2,1H3,(H,21,22)/b10-9- |
| Standard InChIKey | BITHHVVYSMSWAG-KTKRTIGZSA-N |
| Isomeric SMILES | CCCCCCCC/C=C\CCCCCCCCCC(=O)O |
| SMILES | CCCCCCCCC=CCCCCCCCCCC(=O)O |
| Canonical SMILES | CCCCCCCCC=CCCCCCCCCCC(=O)O |
| Appearance | Unit:100 mgSolvent:nonePurity:99%Physical liquid |
| Physical Description | Solid |
| Description | cis-Gondoic acid, also known as 11-eicosenoic acid or (11Z)-eicosenoate, belongs to the class of organic compounds known as long-chain fatty acids. These are fatty acids with an aliphatic tail that contains between 13 and 21 carbon atoms. cis-Gondoic acid is considered to be a practically insoluble (in water) and relatively neutral molecule. cis-Gondoic acid has been detected in multiple biofluids, such as saliva, blood, and urine. Within the cell, cis-gondoic acid is primarily located in the membrane (predicted from logP), cytoplasm and adiposome. cis-Gondoic acid is also a parent compound for other transformation products, including but not limited to, N-(11Z-icosenoyl)-sphingosine-1-phosphocholine, 1-palmitoyl-2-(11Z-eicosenoyl)-sn-glycero-3-phosphocholine, and N-gondoylethanolamine. Outside of the human body, cis-gondoic acid can be found in a number of food items such as pomegranate, rocket salad (ssp. ), fishes, and brassicas. This makes cis-gondoic acid a potential biomarker for the consumption of these food products. Eicosenoic Acid is a monounsaturated long-chain fatty acid with a 20-carbon backbone and the sole double bond originating from the 5th, 6th, 7th, 9th, 11th 12th or 15th positions from the methyl end. (11Z)-icos-11-enoic acid is an icosenoic acid having a cis- double bond at position 11. It has a role as a plant metabolite and a human metabolite. It is a conjugate acid of a gondoate. |
| Synonyms | CIS-11-EICOSENOICACID,STANDARDFORGC;GONDOIC ACID;C20:1 (CIS-11) ACID;CIS-11-EICOSENOIC ACID;EICOSENOIC ACID;DELTA 11 CIS EICOSENOIC ACID;11-EICOSENOIC ACID;11C-EICOSENOIC ACID |
| Reference | 1. Y. Ando and T. Sasaki “GC Separation of cis-Eicosenoic Acid Positional Isomers on an Ionic Liquid SLB-IL100 Stationary Phase” J Am Oil Chem Soc, vol. 88 pp. 743-748, 20112. L. Jin et al. “Fatty acid compositions of red blood cell phospholipids in children with autism” Prostaglandins Leukot Essent Fatty Acids, vol. 74 pp. 215-221, 20063. S. Nozawa et al. “Analysis of fatty acid composition in human bone marrow aspirates” Keio J Med, vol. 54 pp. 150-155, 2005 |
| PubChem Compound | 5282768 |
| Last Modified | Nov 11 2021 |
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